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Compound of Interest

Compound Name: AF-45

Cat. No.: B1665509

Technical Support Center: 18F-AV-45 PET
Imaging

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during 18F-AV-45 PET imaging experiments,
with a specific focus on the impact of patient motion on image quality.

Troubleshooting Guide: Motion Artifacts in 18F-AV-
45 PET Scans

Patient motion is a significant variable in 18F-AV-45 PET imaging that can lead to degraded
image quality and inaccurate quantification.[1][2] This guide provides a step-by-step approach
to identifying, mitigating, and correcting for motion artifacts.

Problem: Suspected motion artifacts in the reconstructed 18F-AV-45 PET image.
Symptoms:
e Image blurring, resulting in a loss of sharp anatomical detail.[1]

o Misregistration between PET and CT/MRI data, leading to inaccurate attenuation correction.

[1]
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o Asymmetric or distorted appearance of brain structures that are typically symmetrical.[1]

» Discontinuities or small spots at the border between gray and white matter.[3]

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for motion artifacts in 18F-AV-45 PET scans.
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Frequently Asked Questions (FAQSs)

Q1: What are the primary consequences of patient motion during an 18F-AV-45 PET scan?

Patient motion during a PET scan can cause several issues that compromise the integrity of
the data:

e Image Blurring: Motion leads to a loss of spatial resolution, making it difficult to accurately
delineate brain structures.[1]

 |Inaccurate Quantification: Motion artifacts can lead to significant errors in the calculation of
Standardized Uptake Values (SUVs), with studies reporting differences of up to 15% in
certain brain regions.[4] This can impact the assessment of amyloid burden.

¢ Misregistration: Movement can cause misalignment between the PET emission data and the
CT or MRI attenuation correction scan, resulting in incorrect attenuation correction and
further quantitative inaccuracies.[1][5]

Q2: How can patient motion be minimized during the scan?
Proactive measures to reduce patient motion are crucial:
o Patient Comfort: Ensure the patient is in a comfortable position before starting the scan.

» Head Immobilization: Use head holders, foam wedges, towels, and straps across the
forehead and chin to secure the head.[1]

o Clear Instructions: Clearly explain the importance of remaining still to the patient before and

during the scan.

e Scan Duration: Shorter acquisition times can reduce the likelihood of patient motion. Some
studies have investigated the feasibility of shorter scan durations while maintaining image
quality.

Q3: What is dynamic acquisition and how does it help with motion correction?

Instead of a single long static acquisition, dynamic acquisition involves collecting the data in a
series of shorter frames (e.g., 4 x 5 minutes).[4] This approach is beneficial for several reasons:
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» Motion Detection: It is easier to identify the specific time points during the scan when motion
occurred by reviewing the individual frames.

» Motion Correction: If motion is detected, several correction strategies can be applied:

o Frame Realignment: The frames can be realigned to a common reference frame to correct
for movement between frames.

o Discarding Frames: In cases of severe motion in a limited number of frames, those frames
can be discarded from the final summed image. While this reduces total counts, it can
salvage the overall image quality.[4]

Q4: What are the differences in quantitative values (SUV) observed with and without motion
correction?

Studies have shown that motion can have a significant impact on quantitative measures. For
instance, preliminary results from one study showed that in the frontal and posterior cingulate
regions, the quantitative differences in SUVs between motion-corrected and non-motion-
corrected images ranged from 4.2-5% and 1.4-15%, respectively.[4] Another study reported a
mean relative change of approximately 4% in regional SUVR after motion correction at a group
level.[5]

Q5: Are there automated software solutions for motion correction?

Yes, several software packages, such as PMOD, and data-driven motion correction algorithms
are available that can automatically or semi-automatically perform motion correction.[2][4]
These tools can estimate and correct for head motion, leading to improved image quality and
more reliable quantitative results.[2]

Quantitative Data on the Impact of Motion

The following tables summarize the quantitative impact of patient motion on 18F-AV-45 PET
image analysis.

Table 1: Reported Differences in SUV/SUVR with and without Motion Correction
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. . Reported Quantitative
Brain Region(s) Diff Reference
ifference

Frontal and Posterior ) )
] 1.4% to 15% difference in SUV  [4]
Cingulate

) ) ~4% mean relative change in
General Cortical Regions ) [5]
regional SUVR

Table 2: Impact of Motion Correction on Image Quality and Interobserver Agreement

) Outcome of Motion
Metric . Reference
Correction

. Significant improvement (p <
Image Quality 0.001) [2]

Higher agreement in visual
Interobserver Agreement ) ) N [2]
analysis of amyloid deposition

Significantly higher in the
Quantitative Uptake Ratio (UR)  group with head motion 2]

Difference compared to the group without
(p =0.016)

Detailed Experimental Protocols

Protocol 1: Dynamic Acquisition and Motion Correction

This protocol is based on methodologies described in the literature for acquiring and correcting
18F-AV-45 PET data.[4]

Objective: To acquire 18F-AV-45 PET data using a dynamic framing approach to allow for
motion detection and correction.

Materials:

e PET/CT scanner
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o 18F-AV-45 radiotracer

e Head holder and immobilization devices (straps, foam pads)

e Image analysis software with motion correction capabilities (e.g., PMOD)
Procedure:

e Patient Preparation:

o Provide the patient with instructions about the procedure and the importance of remaining
still.

o Position the patient comfortably on the scanner bed.
o Immobilize the patient's head using a head holder and appropriate padding and straps.[1]

Radiotracer Administration:

o Administer a bolus injection of 370 MBq (10 mCi + 10%) of 18F-AV-45.[6]

PET Acquisition:
o Begin a 20-minute dynamic PET scan approximately 50 minutes post-injection.[6]

o Acquire the data as a series of shorter frames, for example, 4 x 5-minute frames.[4]

Initial Image Reconstruction and Inspection:
o Reconstruct the images for each frame.

o Visually inspect the series of images for any signs of patient motion (e.g., sudden shifts in
brain position).

Motion Correction (if motion is detected):
o Option A: Frame Realignment:

» Load the dynamic frames into the motion correction module of the analysis software.
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» Select a reference frame (often the first frame).
= Run the realignment algorithm to co-register all other frames to the reference frame.

» Sum the realigned frames to create a single motion-corrected image.

o Option B: Discarding Frames:
» |dentify the frame(s) with significant motion artifacts.
» Exclude these frames from the dataset.

= Sum the remaining, motion-free frames. Note the reduced acquisition time in the
experimental records.

e Final Image Analysis:

o Perform quantitative analysis (e.g., SUV calculations) on the final motion-corrected (or
motion-free) summed image.

Protocol 2: ADNI Protocol for 18F-AV-45 PET Imaging

This protocol is a summary of the procedures outlined in the Alzheimer's Disease
Neuroimaging Initiative (ADNI) technical manual.[6]

Objective: To standardize the acquisition of 18F-AV-45 PET scans for longitudinal studies.
Procedure:

o Radiotracer Injection: A 370 MBq (10 mCi +/- 10%) bolus injection of 18F-AV-45 is
administered.[6]

o Uptake Period: A waiting period of approximately 50 minutes post-injection.[6]
e Image Acquisition: A 20-minute continuous brain PET scan is initiated.[6]

e Immediate Quality Check: The images are reconstructed immediately after the 20-minute
scan.[6]
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« Contingency for Motion: If motion artifact is detected, another 20-minute continuous scan is
acquired.[6]

Visualizations
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Caption: Experimental workflow for dynamic 18F-AV-45 PET acquisition and motion correction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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